Cas no 1396759-48-0 (4-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamido}benzamide)

• Product Name: 4-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamido}benzamide
• CAS No: 1396759-48-0
• MF: C₁₇H₂₁N₅O₂S
• MW: 359.44594168663
• CID: 5802534
• PubChem ID: 71793806
• Update Time: 2025-08-05

4-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetyl]amino]benzamide
• 4-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamido}benzamide
• F6246-4220
• 4-(2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamido)benzamide
• 1396759-48-0
• AKOS024544258
• VU0540907-1

• Inchi： 1S/C17H21N5O2S/c1-11-20-21-17(25-11)13-6-8-22(9-7-13)10-15(23)19-14-4-2-12(3-5-14)16(18)24/h2-5,13H,6-10H2,1H3,(H2,18,24)(H,19,23)
• InChI Key： UUWUAXMHCJJFEW-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(CN2CCC(C3=NN=C(C)S3)CC2)=O)C=C1

Computed Properties

• Exact Mass: 359.14159610g/mol
• Monoisotopic Mass: 359.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamido}benzamide

Professional Introduction to Compound with CAS No. 1396759-48-0 and Product Name: 4-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamido}benzamide

The compound with the CAS number 1396759-48-0 and the product name 4-{2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]acetamido}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule incorporates several key pharmacophoric elements that contribute to its unique biological activity and therapeutic relevance.

At the core of this compound's structure is a benzamide moiety, which is a well-documented pharmacophore in medicinal chemistry. Benzamides are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The presence of the benzamide group in this compound suggests that it may exhibit similar pharmacological effects. Furthermore, the acetamido substituent attached to the benzamide moiety further enhances its potential as a bioactive molecule by contributing to its solubility and metabolic stability.

One of the most striking features of this compound is the incorporation of a 5-methyl-1,3,4-thiadiazole ring into its structure. Thiadiazole derivatives are well-known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The 5-methyl substitution on the thiadiazole ring not only influences its electronic properties but also modulates its interactions with biological targets. This structural feature is particularly interesting because it has been shown to enhance the binding affinity and selectivity of thiadiazole-based compounds towards specific enzymes and receptors.

The other key pharmacophoric element in this compound is the piperidine ring, which is connected to the thiadiazole moiety through an amide linkage. Piperidine derivatives are frequently found in pharmaceuticals due to their ability to improve oral bioavailability and metabolic stability. The specific positioning of the piperidine ring in this compound's structure suggests that it may interact with biological targets in a manner that is distinct from other piperidine-based compounds. This could potentially lead to novel therapeutic applications or improved efficacy compared to existing drugs.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between this compound and potential biological targets. Studies using these techniques have revealed that the benzamide, acetamido, and thiadiazole moieties collectively contribute to the compound's binding affinity towards various enzymes and receptors. For instance, molecular docking simulations have shown that this compound can effectively bind to enzymes involved in inflammation pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its structural features, the chemical properties of this compound have been thoroughly characterized. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the molecular structure and purity of the compound. These studies have provided valuable information about the electronic environment of different atoms in the molecule and have helped elucidate its conformational preferences.

The synthesis of this compound has also been optimized to ensure high yield and purity. Multi-step synthetic routes have been developed that involve key transformations such as amide bond formation, nucleophilic substitution reactions, and cyclization processes. These synthetic strategies have been refined over several iterations to improve efficiency and minimize byproduct formation.

One of the most promising applications of this compound is in the field of oncology. Preclinical studies have demonstrated that it can inhibit the activity of enzymes involved in tumor growth and progression. Specifically, it has been shown to block the activity of kinases that are overexpressed in certain types of cancer cells. This inhibitory effect could potentially lead to reduced tumor proliferation and improved patient outcomes.

Another area where this compound shows promise is in immunomodulation. Research has indicated that it can modulate immune responses by interacting with immune cells and cytokine pathways. This could make it a valuable therapeutic agent for conditions such as autoimmune diseases or chronic inflammation.

The development of new drug candidates often involves rigorous testing for safety and efficacy before they can be approved for clinical use. Preliminary toxicology studies have been conducted on this compound to assess its potential side effects. These studies have shown that it exhibits low toxicity at therapeutic doses, suggesting that it may be well-tolerated by patients.

As research continues in this field, new applications for this compound are likely to emerge. Advances in drug delivery systems may also enhance its therapeutic potential by improving its bioavailability or targeting specific tissues or organs.